Cas no 6798-71-6 (Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI))

Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) structure
6798-71-6 structure
Product Name:Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
CAS No:6798-71-6
MF:C12H10Cl4N2O2
MW:356.031999111176
CID:521882
PubChem ID:258558
Update Time:2025-04-19

Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
    • 2,2-dichloro-1-[4-(2,2-dichloroacetyl)-2,3-dihydroquinoxalin-1-yl]ethanone
    • DTXSID80293170
    • 6798-71-6
    • 1,1'-(2,3-dihydroquinoxaline-1,4-diyl)bis(2,2-dichloroethanone)
    • NSC87612
    • NSC-87612
    • Inchi: 1S/C12H10Cl4N2O2/c13-9(14)11(19)17-5-6-18(12(20)10(15)16)8-4-2-1-3-7(8)17/h1-4,9-10H,5-6H2
    • InChI Key: VWCLKJUFZYYLSW-UHFFFAOYSA-N
    • SMILES: ClC(C(N1C2C=CC=CC=2N(C(C(Cl)Cl)=O)CC1)=O)Cl

Computed Properties

  • Exact Mass: 353.9499
  • Monoisotopic Mass: 353.949638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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